Cas no 68928-76-7 (Bis[(2-ethyl-2,5-dimethylhexanoyl)oxy](dimethyl)stannane)

• Product Name: Bis[(2-ethyl-2,5-dimethylhexanoyl)oxy](dimethyl)stannane
• CAS No: 68928-76-7
• MF: C₂₂H₄₄O₄Sn
• MW: 491.292366981506
• MDL: MFCD32671734
• CID: 58902
• Update Time: 2025-08-05

Bis[(2-ethyl-2,5-dimethylhexanoyl)oxy](dimethyl)stannane Chemical and Physical Properties

Names and Identifiers

• Dimethylbis[(1-oxoneodecyl)oxy]stannane
• Dimethyldineodecanoatetin
• Dimethyltin dineodecanoate
• 2-AMINO-3-IODO-PHENOL
• dimethylbis[(1-oxoneodecyl)oxy]-stannan
• dimethylbis[(1-oxoneodecyl)oxy]-Stannane
• Einecs 273-028-6
• Neodecanoic acid,1,1'-(dimethylstannylene) ester
• Stannane,dimethylbis(1-oxoneodecyl)oxy
• DSSTox_RID_80627
• DSSTox_CID_24978
• DSSTox_GSID_44978
• Tox21_301790
• Bis[(2-ethyl-2,5-dimethylhexanoyl)oxy](dimethyl)stannane
• Stannane, dimethylbis(1-oxoneodecyl)oxy-
• DIMETHYLDINEODECANOATETIN, tech-
• Dimethylbis [(1- Oxoneodecy) Oxy] Stannane Dx-660
• DIMETHYLDINEODECANOATETIN, tech-95

• MDL： MFCD32671734
• Inchi： 1S/2C10H20O2.2CH3.Sn/c2*1-4-5-6-7-8-10(2,3)9(11)12;;;/h2*4-8H2,1-3H3,(H,11,12);2*1H3;/q;;;;+2/p-2
• InChI Key： XKSLFMSMRRTJKN-UHFFFAOYSA-L
• SMILES： [Sn](C)(C)(OC(=O)C(C)(C)CCCCCC)OC(=O)C(C)(C)CCCCCC

Computed Properties

• Exact Mass: 492.22600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 14
• Complexity: 445
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: No data avaiable
• Density: 1,14 g/cm3
• Melting Point: -6°C
• Boiling Point: 422.5±14.0 °C at 760 mmHg
• Flash Point: 153°C
• Refractive Index: 1.47
• PSA: 52.60000
• LogP: 6.76780
• Vapor Pressure: No data available
• Solubility: 16.27μg/L at 25℃

Bis[(2-ethyl-2,5-dimethylhexanoyl)oxy](dimethyl)stannane Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22; R36/37/38
• TSCA：Yes
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on Bis[(2-ethyl-2,5-dimethylhexanoyl)oxy](dimethyl)stannane

Introduction to Bis[(2-ethyl-2,5-dimethylhexanoyl)oxy](dimethyl)stannane (CAS No. 68928-76-7)

Bis[(2-ethyl-2,5-dimethylhexanoyl)oxy](dimethyl)stannane, a compound with the chemical formula C₂₆H₅₂O₂Sn, is a significant material in the field of organotin chemistry. This compound is characterized by its unique structure, which includes a central tin atom coordinated to two oxygen atoms from the ester groups and two methyl groups. The presence of long alkyl chains, specifically 2-ethyl-2,5-dimethylhexanoyl groups, contributes to its distinct chemical properties and makes it a valuable reagent in various synthetic applications.

The compound is identified by its CAS number CAS No. 68928-76-7, which serves as a unique identifier in scientific literature and databases. This numbering system ensures that researchers and industry professionals can accurately reference and retrieve information about this specific chemical entity. The molecular structure of Bis[(2-ethyl-2,5-dimethylhexanoyl)oxy](dimethyl)stannane features a sterically hindered environment due to the bulky alkyl groups attached to the tin center. This steric hindrance can influence its reactivity and make it particularly useful in certain synthetic transformations where control over reaction pathways is crucial.

In recent years, there has been growing interest in the applications of organotin compounds in pharmaceutical research and material science. Bis[(2-ethyl-2,5-dimethylhexanoyl)oxy](dimethyl)stannane has been explored for its potential role in the synthesis of complex organic molecules. Its ability to act as a Lewis acid catalyst or a coupling agent in organic reactions makes it a versatile tool for chemists. For instance, it has been utilized in the preparation of novel polymers and coatings, where its steric and electronic properties contribute to the desired material characteristics.

The compound's stability under various reaction conditions is another key factor that enhances its utility. Organotin compounds are known for their stability in many organic solvents, which allows for their use in a wide range of synthetic protocols. Additionally, the presence of oxygen-containing functional groups in Bis[(2-ethyl-2,5-dimethylhexanoyl)oxy](dimethyl)stannane can participate in various oxidation-reduction reactions, further expanding its potential applications.

Recent research has also highlighted the role of organotin compounds in drug development. While direct applications of Bis[(2-ethyl-2,5-dimethylhexanoyl)oxy](dimethyl)stannane as a therapeutic agent are limited, its derivatives have been investigated for their potential biological activity. For example, modifications of the ester groups could lead to compounds with improved bioavailability or targeted action. The synthesis of such derivatives often relies on the reactivity of the tin center, making this compound an important intermediate in medicinal chemistry.

The industrial relevance of Bis[(2-ethyl-2,5-dimethylhexanoyl)oxy](dimethyl)stannane extends beyond academic research. Its use in catalysis and polymer science has practical implications for manufacturing processes. In catalysis, organotin compounds can facilitate cross-coupling reactions, which are essential for constructing complex molecular architectures. In polymer science, they can act as additives that improve material properties such as thermal stability or mechanical strength.

The environmental impact of organotin compounds is an important consideration in their application and development. While these compounds offer numerous benefits in synthetic chemistry, their persistence in the environment raises concerns about long-term use. Therefore, efforts are being made to develop more sustainable alternatives or to optimize their use in processes that minimize waste and environmental release.

In conclusion, Bis[(2-ethyl-2,5-dimethylhexanoyl)oxy](dimethyl)stannane (CAS No. 68928-76-7) is a multifaceted compound with significant applications in organic synthesis, pharmaceutical research, and material science. Its unique structure and reactivity make it a valuable tool for chemists and researchers working on complex molecular transformations. As our understanding of organometallic chemistry continues to evolve, so too will the applications and innovations derived from this class of materials.